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Compound of Interest

Compound Name: Roscovitine

Cat. No.: B1683857

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with potent chemical compounds like
Roscovitine. As a selective inhibitor of cyclin-dependent kinases (CDKs), Roscovitine is a
valuable tool in cancer and neurobiology research, but it also presents hazards that necessitate
strict adherence to safety protocols.[1][2] This guide provides essential, step-by-step safety and
logistical information for handling Roscovitine, from initial preparation to final disposal,
ensuring both personal safety and experimental integrity.

Hazard Identification and Classification

Roscovitine is classified as a hazardous substance and must be handled with care.[3]
According to safety data sheets, exposure can cause irritation to the skin, eyes, and respiratory
system, and it is harmful if swallowed.[4] All personnel must review the complete Safety Data
Sheet (SDS) before use.[3]

Table 1: GHS Hazard Classification for Roscovitine
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed
Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single ] S
) H335: May cause respiratory irritation
Exposure (Category 3), Respiratory System

Source: Cayman Chemical Safety Data Sheet[4]

Personal Protective Equipment (PPE) Protocol

The use of appropriate Personal Protective Equipment (PPE) is the most critical barrier
between the researcher and potential exposure.[5] Standard laboratory attire (long pants,
closed-toe shoes) is mandatory. The following table outlines the specific PPE required for

handling Roscovitine.

Table 2: Recommended Personal Protective Equipment (PPE) for Handling Roscovitine
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EyelFace Respiratory
Task Gloves Gown . .
Protection Protection
Handling . Safety Glasses Not required if
_ Double Nitrile . . . .
Container/Stora Lab Coat with Side container is
Gloves .
ge Shields sealed
Disposable, low- Fit-tested
o ) . N Safety Goggles
Weighing Solid Double Nitrile permeability NIOSH-approved
T or Full Face
Compound Gloves gown with tight- Shield N95/N99
ie
fitting cuffs respirator[6]
) Required;
) o Disposable, low- Safety Goggles )
Preparing Double Nitrile . performin a
] permeability or Full Face -~ )
Solutions Gloves ] certified chemical
gown Shield
fume hood
o o Lab Coat or Not required if
Administering Double Nitrile ) Safety Glasses )
Disposable ) ] ) performed in a
Compound Gloves with Side Shields
Gown fume hood/BSC
o Lab Coat or Not required if
) Double Nitrile ) Safety Glasses )
Waste Disposal Disposable o _ waste is properly
Gloves with Side Shields )
Gown contained

Gloves must be inspected before use and changed immediately if contaminated or torn.[6]

Wash hands thoroughly after handling the compound and before leaving the laboratory.[6]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational workflow minimizes the risk of exposure and contamination.

Preparation and Engineering Controls

o Designated Area: All work with Roscovitine, especially handling the solid powder and

preparing stock solutions, must be conducted in a designated area within a certified chemical

fume hood or a Class Il Biosafety Cabinet (BSC) to protect from inhalation of aerosols or

dust particles.[5]
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o Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,
vials, solvents) and waste containers are inside the fume hood to minimize traffic in and out
of the containment area.

Weighing the Solid Compound

o Don the appropriate PPE as specified in Table 2.

o Place a calibrated analytical balance inside the chemical fume hood.

o Carefully open the container of Roscovitine powder. Avoid creating dust.

e Using a dedicated spatula, gently transfer the desired amount of powder onto a weigh boat.
e Once weighing is complete, securely close the primary container.

o Wipe the spatula, balance, and surrounding surfaces with a damp cloth (e.g., wetted with
70% ethanol) to decontaminate. Dispose of the cloth as hazardous waste.

Preparing Stock Solutions

Roscovitine is soluble in several organic solvents.[3] Freshly prepared solutions are
recommended.[3]

o Perform all steps within a chemical fume hood while wearing appropriate PPE.

e Add the desired volume of solvent (e.g., DMSO, ethanol) to the vial containing the pre-
weighed Roscovitine powder.[3][7]

» Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

» For agueous solutions, first dissolve Roscovitine in an organic solvent like ethanol before
diluting with the aqueous buffer.[3] Aqueous solutions should not be stored for more than one
day.[3]

Table 3: Solubility Data for Roscovitine
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Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 35.44-71 ~100 - 200
Ethanol 30 - 35.44 ~85-100

Source: Tocris Bioscience, Cayman Chemical, Selleck Chemicals[1][3][7]

Storage

e Solid Compound: Store the stock container tightly sealed at -20°C for long-term storage.[6]

[7]

e Stock Solutions: Aliquot solutions into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C.[8][9]

Disposal Plan: Managing Roscovitine Waste

All materials that come into contact with Roscovitine must be treated as hazardous chemical
waste and disposed of according to institutional and local regulations.[6][9]

e Solid Waste: This includes empty vials, contaminated gloves, gowns, pipette tips, and weigh

boats.

o Segregate all Roscovitine-contaminated solid waste into a designated, leak-proof

hazardous waste container.[9]

o The container must be clearly labeled "Hazardous Waste" with the full chemical name

"Roscovitine".[9]
e Liquid Waste: This includes unused or expired stock solutions and contaminated solvents.

o Collect all liquid waste in a dedicated, sealed, and properly labeled hazardous waste

container.

o Do not pour Roscovitine waste down the drain, as it may be harmful to aquatic life.[6][9]
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o Spill Management: In case of a spill, cordon off the area. Wear full PPE, including a
respirator. Cover the spill with an absorbent material, then collect it into a sealed hazardous

waste container. Clean the spill area thoroughly.

Workflow Visualization

The following diagram illustrates the essential workflow for the safe handling and disposal of
Roscovitine in a laboratory setting.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1683857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Review SDS & Protocol

Step 1

y

Don Full PPE
(Gloves, Gown, Goggles, Respirator)

Step 2

y

Work in Certified
Chemical Fume Hood

Handling Phase

Weigh Solid Roscovitine

Step 3

Prepare Stock Solution
(e.g., in DMSO)

}tep 4

Use in Experiment
(In Vitro / In Vivo)

Disposal & Cleanup Phase

Decontaminate Work Area

Step 5

Segregate Hazardous Waste
(Solid & Liquid)

}tep 6

Doff PPE Correctly

}tep 7

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the Safe Handling and Disposal of Roscovitine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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